Nitrilacarb

• CAS RN: 29672-19-3
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: [(E)-(4-cyano-2,2-dimethylbutylidene)amino] N-methylcarbamate
• InChI: InChI=1S/C9H15N3O2/c1-9(2,5-4-6-10)7-12-14-8(13)11-3/h7H,4-5H2,1-3H3,(H,11,13)/b12-7+
• InChI Key: FWISWWONCDDGEX-KPKJPENVSA-N
• Isomeric SMILES: CC(C)(CCC#N)/C=N/OC(=O)NC
• SMILES: CC(C)(CCC#N)C=NOC(=O)NC

Description

Nitrilacarb is an oxime O-ether.

Scientific Research Applications

Nitrite Ion Sensing and Cell Imaging

• Fluorescent Probes for Nitrite Ion Sensing: Nitrogen-doped carbon dots have been utilized as efficient fluorescent probes for sensing hazardous anions like nitrite in aqueous media, useful in environmental and biological systems. These carbon dots exhibit a "Turn Off" fluorescence phenomenon upon detecting nitrite ions, demonstrating their potential in various biological studies, including cell imaging (Jayasmita Jana et al., 2019).

Photonics

• III-Nitride Photonics Research: Nitride semiconductors, such as III-Nitrides, have significant applications in energy, biosensors, laser devices, and communications. Their roles in solid-state lighting, solar cells, thermoelectric, and power electronics, along with recent developments in nanostructures and terahertz photonics, are noteworthy (N. Tansu et al., 2010).

Nitrilase Research

• Biocatalysis with Nitrilases: Nitrilases, enzymes derived from various natural sources, are significant biocatalysts for nitrile degradation. They have applications in producing carboxylic acids, waste treatment, and surface modification. Advances in nitrilase research include enzyme structure study, gene cloning, and biocatalytic property exploration (Jin-Song Gong et al., 2012).

Nanostructured Metal Nitrides and Carbides

• Synthesis and Applications of Nano-structured Metal Nitrides and Carbides: These materials are key in various technological applications due to their properties like high strength and biocompatibility. Research focuses on synthesis methods, electronic structure, and applications in electrochemical storage, photocatalysis, and medicinal agents (Sefiu Abolaji Rasaki et al., 2018).

Nitric Oxide Synthesis

• Cardioprotective Actions of Nitrite: Studies show that nitrite is an important storage form of nitric oxide (NO) and can be reduced to NO during ischemic or hypoxic events. Its therapeutic use in acute myocardial infarction and other cardiovascular diseases highlights its significance in clinical applications (J. Calvert et al., 2009).

Nanocarriers in Cancer Drug Delivery

• Boron Nitride Nanotubes as Nanocarriers: Boron nitride nanotubes have been evaluated for their potential use as nanocarriers in cancer drug delivery. They demonstrate a higher drug loading capacity and improved cancer cell death rates, showing promise in nanomedicine (Melis Emanet et al., 2017).